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Compound of Interest

Compound Name: 1,9-Dichloroacridine

Cat. No.: B15476242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dichloroacridines, with a focus on

their chemical properties, synthesis, and biological relevance. While specific data for 1,9-
dichloroacridine is not readily available in common chemical databases, this document

outlines the foundational knowledge required for its potential synthesis and explores the

characteristics of closely related and more extensively studied acridine compounds.

Physicochemical Data of Acridine and Chlorinated
Derivatives
Direct CAS registry number and molecular weight information for 1,9-dichloroacridine are not

found in publicly accessible databases. For reference and comparative purposes, the data for

the parent acridine molecule and its key chlorinated derivatives are summarized below.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

Acridine 260-94-6 C₁₃H₉N 179.22

9-Chloroacridine 1207-69-8 C₁₃H₈ClN 213.66

3,9-Dichloroacridine 35547-70-7 C₁₃H₇Cl₂N 248.11
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Synthesis of the Acridine Core and Chlorinated
Derivatives
The synthesis of chlorinated acridines typically involves the initial construction of the acridine

scaffold followed by chlorination, or the use of chlorinated starting materials. The Bernthsen

acridine synthesis and the Ullmann condensation are two classical methods for preparing the

acridine core. The subsequent introduction of a chlorine atom at the 9-position is a common

strategy, yielding the key intermediate, 9-chloroacridine.

General Synthesis Pathway for 9-Chloroacridine
A widely used synthetic route to 9-chloroacridine involves a two-step process starting from o-

chlorobenzoic acid and aniline. This pathway is depicted in the workflow diagram below. The

initial step is an Ullmann condensation to form N-phenylanthranilic acid, which is then cyclized

in the presence of phosphorus oxychloride (POCl₃) to yield 9-chloroacridine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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